Cas no 66217-02-5 (Unii-T6ozdy44V0)

• Product Name: Unii-T6ozdy44V0
• CAS No: 66217-02-5
• MF: C₃₁H₂₂N₄O₁₂S₃
• MW: 738.720983982086
• CID: 388593
• Update Time: 2023-08-03

Unii-T6ozdy44V0 Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid,4-hydroxy-7-[[[(5-hydroxy-7-sulfo-2-naphthalenyl)amino]carbonyl]amino]-3-[(6-sulfo-2-naphthalenyl)azo]-
• T6OZDY44V0
• 2-Naphthalenesulfonic acid, 4-hydroxy-7-((((5-hydroxy-7-sulfo-2-naphthalenyl)amino)carbonyl)amino)-3-(2-(6-sulfo-2-naphthalenyl)diazenyl)-
• 4-Hydroxy-7-[[[(5-hydroxy-7-sulfo-2-naphthalenyl)amino]carbonyl]amino]-3-[(6-sulfo-2-naphthalenyl)azo]-2-naphthalenesulfonic acid
• 4-Hydroxy-7-((((5-hydroxy-7-sulfo-2-naphthalenyl)amino)carbonyl)amino)-3-(2-(6-sulfo-2-naphthalenyl)diazenyl)-2-naphthalenesulfonic acid
• 2-Nap
• Unii-T6ozdy44V0

• Inchi： 1S/C31H22N4O12S3/c36-27-15-24(49(42,43)44)13-18-10-20(4-7-25(18)27)32-31(38)33-21-5-8-26-19(11-21)14-28(50(45,46)47)29(30(26)37)35-34-22-3-1-17-12-23(48(39,40)41)6-2-16(17)9-22/h1-15,36-37H,(H2,32,33,38)(H,39,40,41)(H,42,43,44)(H,45,46,47)/b35-34+
• InChI Key： HIVSSNOQZTVJKW-XAHDOWKMSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(NC1=CC=C2C(=CC(=CC2=C1)S(=O)(=O)O)O)=O)O)/N=N/C1C=CC2C=C(C=CC=2C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 7
• Complexity: 1590
• Topological Polar Surface Area: 295